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Compound of Interest

Compound Name: Amiton oxalate

Cat. No.: B1667125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development settings. Amiton oxalate is a highly toxic substance and should only be

handled by individuals fully trained in the safe handling of hazardous materials. This guide is a

summary of available public information and is not a substitute for a comprehensive, site-

specific safety assessment and adherence to all applicable regulations.

Introduction
Amiton oxalate is the oxalate salt of the organophosphate compound Amiton.

Organophosphates are a class of compounds known for their potent acetylcholinesterase

inhibitory activity.[1][2] While historically investigated for its potential as an insecticide, the high

toxicity of Amiton and its salts to non-target species, including mammals, has limited its use.[3]

For researchers and professionals in drug development, understanding the significant hazards

and requisite safety protocols for handling Amiton oxalate is of paramount importance to

prevent accidental exposure and ensure a safe laboratory environment.

This guide provides an in-depth overview of the safety and handling precautions for Amiton
oxalate, with a focus on its hazardous properties, personal protective equipment, emergency

procedures, and proper storage and disposal.

Physicochemical and Toxicological Properties
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A clear understanding of the physical, chemical, and toxicological properties of Amiton oxalate
is fundamental to its safe handling.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Amiton
oxalate.

Property Value Reference

Chemical Formula C₁₂H₂₆NO₇PS [1][2]

Molecular Weight 359.38 g/mol [1]

Appearance Crystals / Powder [1][3]

Melting Point 98-99 °C (208-210 °F) [1][2]

CAS Number 3734-97-2 [1][3]

Synonyms

Tetram monooxalate, Citram,

O,O-Diethyl S-(2-

diethylamino)ethyl

phosphorothioate hydrogen

oxalate

[1][2]

Toxicological Data
Amiton oxalate is a potent cholinesterase inhibitor with high acute toxicity.[1][2] Exposure can

lead to rapid and severe organophosphate poisoning.[3] While qualitative data on its toxicity is

extensive, specific quantitative LD50 values are not readily available in the public domain.
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Endpoint
Route of
Exposure

Species Value Reference

Acute Toxicity Oral Not Available Highly Toxic [3]

Acute Toxicity Dermal Not Available Highly Toxic [3]

Acute Toxicity Inhalation Not Available Highly Toxic [3]

Primary Hazard
Mechanism of

Action
N/A

Cholinesterase

Inhibitor
[1][2]

Symptoms of Acute Exposure: Immediate or shortly delayed effects of exposure can include

headache, dizziness, blurred vision, pinpoint pupils, sweating, muscle spasms, nausea,

vomiting, diarrhea, convulsions, coma, respiratory depression, and death.[1][3] Effects of

exposure may be delayed for up to 12 hours.[1]

Chronic Exposure Effects: Repeated exposure may lead to neurological damage, causing

numbness, weakness in the extremities, and personality changes such as depression and

anxiety.[3]

Mechanism of Action: Cholinesterase Inhibition
Amiton oxalate acts by inhibiting the enzyme acetylcholinesterase (AChE). In a healthy

nervous system, AChE is responsible for breaking down the neurotransmitter acetylcholine

(ACh) in the synaptic cleft, which terminates the signal. By inhibiting AChE, Amiton oxalate
causes an accumulation of ACh, leading to overstimulation of cholinergic receptors and the

severe toxic effects observed.

Caption: Mechanism of Acetylcholinesterase Inhibition by Amiton Oxalate.

Experimental Protocols for Safety Evaluation
Detailed experimental protocols for the toxicological assessment of Amiton oxalate are not

available in the public search results. However, the evaluation of a substance with such a toxic

profile would typically follow internationally recognized guidelines, such as those established by

the Organisation for Economic Co-operation and Development (OECD).
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General Methodologies would include:

Acute Oral Toxicity (OECD Test Guideline 420, 423, or 425): These studies involve the

administration of the substance to animals (typically rodents) via oral gavage to determine

the dose that causes mortality. The LD50 (median lethal dose) is then calculated.

Acute Dermal Toxicity (OECD Test Guideline 402): The substance is applied to the skin of

animals to assess its toxicity upon dermal contact.

Acute Inhalation Toxicity (OECD Test Guideline 403): This involves exposing animals to the

substance as a vapor, dust, or aerosol to determine its toxicity when inhaled.

In Vitro Cholinesterase Inhibition: Assays using purified cholinesterase enzymes from various

sources (e.g., human red blood cells) can be used to determine the concentration of the

substance that causes 50% inhibition (IC50), providing a quantitative measure of its enzyme-

inhibiting potency.

Safe Handling and Storage
Due to its high toxicity, strict protocols must be followed when handling and storing Amiton
oxalate.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Amiton oxalate must occur in a certified chemical fume hood to

prevent inhalation exposure.[4]

Personal Protective Equipment: A comprehensive PPE strategy is mandatory.

Gloves: Wear chemical-resistant gloves. Consult with the glove manufacturer for specific

recommendations for organophosphates.

Lab Coat: A lab coat or chemical-resistant apron should be worn.

Eye Protection: Chemical splash goggles and a face shield are required when handling

the solid or solutions.[3]
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Respiratory Protection: If there is any risk of inhalation exposure outside of a fume hood, a

NIOSH/MSHA-approved respirator appropriate for organophosphates must be used.[4]

Caption: Standard Procedures for Handling and Storing Amiton Oxalate.

Storage
Amiton oxalate should be stored in a tightly closed, clearly labeled container in a cool, dry,

and well-ventilated area.[3] It must be stored away from incompatible materials, such as strong

oxidizing agents and strong acids.[2] Sources of ignition, such as open flames, should be

prohibited in the storage area.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Amiton
oxalate.

Spills
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Isolate: Isolate the hazard area and deny entry.[2]

Ventilate: Ensure the area is well-ventilated.

PPE: Responders must wear appropriate PPE, including respiratory protection.

Containment: Cover the spill with a non-combustible absorbent material such as dry lime,

sand, or soda ash.[3]

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly with soap and water.[3]

Fire
Amiton oxalate may burn but does not ignite readily.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Ammonium_oxalate
https://www.benchchem.com/product/b1667125?utm_src=pdf-body
https://www.benchchem.com/product/b1667125?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
http://www.abdurrahmanince.net/355/3734-97-2.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
https://www.benchchem.com/product/b1667125?utm_src=pdf-body
https://www.benchchem.com/product/b1667125?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
http://www.abdurrahmanince.net/355/3734-97-2.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
https://www.benchchem.com/product/b1667125?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media: Use dry chemical, CO₂, water spray, or foam extinguishers.[3]

Hazards: Fires involving Amiton oxalate will produce poisonous gases, including oxides of

sulfur, phosphorus, and nitrogen.[3] Containers may explode in the heat of a fire.[3]

Firefighting Actions: Firefighters must wear full protective clothing and self-contained

breathing apparatus (SCBA).[2] Use water spray to keep fire-exposed containers cool.[3]

First Aid and Exposure Response
All exposures require immediate medical attention. Effects may be delayed up to 12 hours.[1]

Inhalation: Move the victim to fresh air immediately.[2] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration.[2]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin area

thoroughly with soap and water for at least 15 minutes.[2][3]

Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least

15 minutes, occasionally lifting the upper and lower eyelids.[2][3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[4]

Caption: Emergency Response Workflow for Amiton Oxalate Incidents.

Disposal
Amiton oxalate and any materials contaminated with it must be disposed of as hazardous

waste.[3] Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of it down the drain or in regular trash.

Conclusion
Amiton oxalate is a substance with significant health hazards that demand the utmost respect

and caution. For professionals in research and drug development, a thorough understanding

and strict implementation of the safety protocols outlined in this guide are essential for

preventing exposure and ensuring a safe working environment. Always consult the most recent
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Safety Data Sheet (SDS) and your institution's specific safety guidelines before working with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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